Due to the proprietary nature of modern motorsport and Formula 1, current scientific literature lacks relevant studies and benchmarks that can be used to understand flow physics in this area, as well as to test and validate new simulation methodology. With the release of a new, open-source geometry (the Imperial Front Wing), we present a computational study of a multi-element aerofoil at a ride height of 0.36h/c and a Reynolds number of \({\mathbf{2}}{\mathbf{.2 \times 10}}^{{\mathbf{5}}}\). A 0.16c slice of the Imperial Front Wing has been examined using high-order spectral/hp element methods. Time averaged force data is presented, finding lift and drag coefficients of \(-\)8.33 and 0.17 respectively. Unsteady analysis of the force and surface pressure data has allowed salient feature identification with respect to the transition mechanisms of each element. The mainplane and flap laminar separation are studied and the cross-spectral phase is presented for the lower frequency modes. At \(\varvec{St = 40}\) an in-phase relationship is identified between mainplane and flap laminar separation bubbles, whilst at \(\varvec{St = 60}\) a distinct out-of-phase relationship is observed. Wake results, including wake-momentum deficit and turbulent kinetic energy are presented, which show wake meandering and subsequent breakdown due to a Kelvin–Helmholtz instability. These results, in particular the transition mechanisms, will allow for the construction of a dataset to validate novel methods in this area.

To enable risk informed decisions in the simulation-based design and development of novel combustors, uncertainties in the simulation results must be considered. However, due to the high computational costs for their quantification, these uncertainties are commonly not taken into account. Therefore, this work aims at applying an efficient methodology for uncertainty quantification based on Polynomial Chaos Expansion to a semi-technical spray burner reflecting characteristics typically found in modern aeroengine combustors. This requires accurate treatment of the multicomponent liquid fuel, a combustion model relying on finite rate chemistry and a scale resolving hybrid turbulence model to account for highly unsteady flow features and combustion. To overcome the need for costly experimental data for the spray boundary conditions, an algebraic primary breakup model is utilized. The resulting reduction in a priori information is compensated through probabilistic modeling and uncertainty quantification. Due to their importance in the design process, temperature distribution in the gas phase as well as the flame position are considered as the primary quantities of interest. For these quantities of interest, moderate uncertainties are found in the probabilistic simulation results. Further, the predictive capability of the simulation model under uncertainties is quantitively assessed by defining accurary metrics for the gas phase temperature prediction. The study further reveals that the imposed input uncertainties affect quantities of interest in both the dispersed and the gas phase through phase coupling effects.

Collision statistics of same-size aerodynamically interacting droplets in homogeneous isotropic turbulence is examined via hybrid direct numerical simulations combined with Lagrangian particle tracking under a point-particle assumption and a one-way momentum coupling. The simulations are performed both in the absence and presence of gravity for various droplet Stokes numbers (0.1–2) over a wide range of liquid water contents (LWCs = 1–30 \(\text {g/m}^3\)). Also, the effects of using different representations of the lubrication forces, i.e. a continuum and a non-continuum one, have been investigated. The results have highlighted the importance of considering the aerodynamic interaction, especially in the presence of gravity for the systems that have high LWCs. Likewise, taking the lubrication force into account shows a notable change in statistics, but a non-continuum representation yields results that are close to the continuum one. In addition, the impact of modeling droplets as fluid drops instead of rigid particles has been examined. Obtaining quite close statistics under both cases demonstrates that a rigid particle assumption for water droplets in air is sufficiently accurate owing to the high water-to-air viscosity ratio. Moreover, the collision efficiency is shown to be in the range 60–100% in the absence of gravity, which approaches 100% as the LWC is enlarged. In the presence of gravity, however, the efficiency grows, with both the Stokes number and the LWC, to values as high as 300%. Finally, for settling droplet systems, the enhancement factor due to turbulence is quantified, exhibiting a growth with the LWC and a reduction with the Stokes number.

A wall-resolved large eddy simulation (WRLES) study of the flow around a 15% scale model of the Nissan NDP, an electric concept vehicle developed by Nissan, at \(Re_H=100{,}000\) is presented. First, wake asymmetries and the associated possibility of wake bimodality occurring are investigated by comparing the flow fields around “squareback” and cavity variants of the Nissan NDP. It is highlighted that there is no noteworthy long-term wake asymmetry in the spanwise direction for both configurations and that there is, instead, symmetric spanwise vortex shedding, as highlighted through the use of proper orthogonal decomposition (POD) post-processing. One can, therefore, exclude the existence of classical wake bimodality in the spanwise direction that has been observed for the Ahmed body. However, the wake does explore the vehicle’s rear space in the spanwise direction rapidly over non-dimensional time intervals of \({\mathcal {O}}(10)\). Meanwhile, there is a strong wake tilt in the vertical direction due to the presence of a ground, the vehicle geometry’s vertical asymmetry, and the detachment of a powerful hairpin vortex from the vehicle’s roof. When looking at POD of the flow field in a vertical plane, asymmetric vortex shedding, similar to that observed for the Ahmed body by Hesse and Morgans (2021) in the spanwise plane, is found. This suggests that wake bimodality in the vertical direction could occur for the Nissan NDP—the presented results are not conclusive, as the provided non-dimensional simulation duration of \(t^* \sim 60\) is insufficient for the bimodal phenomenon that occurs at \(t^* \sim 1000\). Additionally, the discernible impact of having a cavity at the rear of the NDP is to allow the wake to explore a larger vehicle base space (i.e. the wake is able to move more freely). This, coupled to a 5% reduction in rear base area, translates to a drag reduction compared to the “squareback” variant of 13.6%. Second, in a more qualitative analysis of simulation results, the effect of using a moving ground in simulation as compared to a stationary ground is assessed. This is only done for the cavity variant of the Nissan NDP. It is found that, for this vehicle geometry, a stationary ground is associated with the occurrence of low pressure clockwise rotating (when looking into the page of the vertical plane) vortices near the ground caused by the flow deceleration just aft of the vehicle base, where the flow moves from the vehicle under-body toward the wake’s far-field region. The consequence of this flow phenomenon is to simulate a 3.3% higher drag value with the stationary ground simulation as compared to the moving ground simulation. Thus, although the moving ground should be more representative of the real-world, the stationary ground simulation is more conservative in aerodynamic terms and should be used if developing the NDP vehicle completely digitally using a virtual twin. By over-design, the stationary ground variant namely ensures that the drag key performance indicator (KPI) is met.

Clean and efficient combustion of liquid fuels depends on spray fineness that aids fast fuel vaporization and better fuel–air mixing. Swirl-burst (SB) atomizers generate fine droplets at the injector exit rather than typical jet cores as seen in the conventional atomizers. It integrates the primary breakup by bubble bursting of the Flow Blurring (FB) atomization, and secondary atomization by Rayleigh–Taylor instabilities between the swirling atomizing air and liquid phase. Thus, SB atomization has achieved clean lean-premixed flames of fuels with distinct properties involving diesel and straight oils around fifteen times more viscous. This study gains insights into the effect of the varying internal geometry, H/D ratio, on the atomization process and quantitatively investigates these effects on the near-field spray characteristics of SB injectors using high-spatial-resolution Shadowgraph Imaging Technique (SIT) and particle image velocimetry (PIV) for water sprays. Results acquired by SIT show that the Sauter Mean Diameter (SMD) of the droplets decrease with the reducing H/D ratio. The PIV measurements quantitatively reveal that atomization completion length decreases as the H/D ratio is lowered. Weber number analysis signifies that mostly vibrational and occasionally bag breakup dominates the secondary atomization for all the three H/D ratios. Results also reveal the high scalability of SB concept and its doubled atomization efficiency compared to FB injection.Graphical Abstract

The Air-Core-Liquid-Ring (ACLR) atomizer is an innovative internal-mixing pneumatic atomization technique, suitable for energy-efficient spray drying of highly viscous liquid feeds, with high solid contents. However, pneumatic atomizers such as the ACLR can suffer from unstable internal flow conditions, which may lead to a wide variation in the droplet diameter obtained. Therefore, the internal flow conditions of an ACLR-atomizer needs to be properly studied and comprehended. With that in mind, a computational fluid dynamic (CFD) model was implemented and tested with experimental data collected for different air pressures and liquid feed viscosities. The model used can predict average lamella thickness with a relative error of less than 10%, when compared to experimental results, although some degree of artificial dampening of the flow instabilities occurs at high viscosities and low pressures. These instabilities have to be investigated in more detail from both the numerical side, by further refining the CFD model to capture the moment-to-moment behavior of the flow, as well as on the experimental side, by studying the instability development at higher recording speeds.

Travelling waves induced by spanwise Lorentz force for skin-friction drag reduction are studied in the present work using direct numerical simulations, with particular focus on the streamwise and spanwise travelling waves. The overall picture of drag reduction in the frequency-wavenumber parameter space, \(\omega -\kappa _x-\kappa _z\) is uncovered. It is found that both drag reduction maps for the streamwise and spanwise travelling waves are featured with a drag reduction (\(\mathcal{D}\mathcal{R}\)) region and a drag increase (\(\mathcal{D}\mathcal{I}\)) region. For the streamwise travelling wave of spanwise Lorentz force, the \(\mathcal{D}\mathcal{R}\) and \(\mathcal{D}\mathcal{I}\) regions are located in the same parameter regime compared to that of the streamwise travelling wave of spanwise wall velocity, while for the spanwise travelling wave, the \(\mathcal{D}\mathcal{R}\) variation at any fixed \(\kappa _z\) is similar to that of spanwise oscillating Lorentz force. An exploration of the oblique travelling wave with an angle to the mean flow shows that the optimal drag reduction appears when the wave travels backward relative to the flow direction, and the "ribbon" structure is a general phenomenon appearing in all oblique travelling wave cases. The ensemble averaged positive and negative quasi-streamwise vortices become asymmetric when the travelling wave is imposed, and the near-wall high- and low-speed streaks are significantly tilted in the spanwise direction. Spanwise oscillation, streamwise and spanwise travelling waves share strong similarity in the statistics, energy spectra as well as turbulent structure modulation.

The transition structures and wave stabilization features of the wedge-induced oblique detonation wave (ODW) affect the combustion of the hypersonic air-breathing detonation engine, which is associated with the inhomogeneity of the inflow mixture. This study numerically investigates the influence of inhomogeneous kerosene–air mixtures on the stabilization of ODW for the first time, considering the inter-phase heat and mass transfers and focusing on the flow structure. The multiphase reacting flows are solved by the two-way coupling Eulerian–Lagrangian method. The inhomogeneous degree of fuel–air premixing is represented by the gradient of the liquid fuel equivalence ratio. A new pattern of transition wave structure from the shock-induced deflagration to oblique detonation is found. Under the fuel-rich condition before the shock-induced deflagration wave, a diamond-shaped wave structure is generated due to the large fuel concentration gradients. This flow structure is formed on the wedge without oscillations and is expected for a well-stabilized ODW. The initiation length of ODW is used to value the combustion performance. Its dependence on the inhomogeneous premixing degree displays a W-shaped curve. The chemical heat release influences the initiation length more obviously than the evaporative cooling in the fuel-lean conditions before the shock-induced deflagration. The ODW stabilization is enhanced by the heat released from the fuel-rich chemical reaction. Generally, the two-phase oblique detonation is determined by the competitiveness between the evaporative heat loss and chemical heat release. A uniform fuel–air mixture may not be optimal for detonation initiation based on the results of the present study.

A modification of the RANS turbulence model SSG/LRR-\(\omega \) for turbulent boundary layers in an adverse pressure gradient is presented. The modification is based on a wall law for the mean velocity, in which the log law is progressively eroded in an adverse pressure gradient and an extended wall law (designated loosely as a half-power law) emerges above the log law. An augmentation term for the half-power law region is derived from the analysis of the boundary-layer equation for the specific rate of dissipation \(\omega \). An extended data structure within the RANS solver provides, for each viscous wall point, the field points on a wall-normal line. This enables the evaluation of characteristic boundary layer parameters for the local activation of the augmentation term. The modification is calibrated using a joint DLR/UniBw turbulent boundary layer experiment. The modified model yields an improved predictive accuracy for flow separation. Finally, the applicability of the modified model to a 3D wing-body configuration is demonstrated.